65-86-1

Orotic acid

In Stock

• CAS RN:
• 65-86-1

• Formula:
• C5H4N2O4

• InChI:
• InChI=1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)

• InChIKey:
• PXQPEWDEAKTCGB-UHFFFAOYSA-N

• Orotic acid, also known as orotate or orotsaeure, belongs to the class of organic compounds known as pyrimidinecarboxylic acids. These are pyrimidines with a structure containing a carboxyl group attached to the pyrimidine ring. Orotic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Orotic acid has been found in human liver and pancreas tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, orotic acid is primarily located in the cytoplasm and mitochondria. Orotic acid exists in all eukaryotes, ranging from yeast to humans. Orotic acid participates in a number of enzymatic reactions. In particular, Orotic acid can be biosynthesized from L-dihydroorotic acid and quinone;  which is mediated by the enzyme dihydroorotate dehydrogenase (quinone), mitochondrial. In addition, O...

2-(Perfluorodecyl)ethanol

In Stock

• CAS RN:
• 865-86-1

• Formula:
• C12H5F21O

• InChI:
• InChI=1S/C12H5F21O/c13-3(14,1-2-34)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h34H,1-2H2

• InChIKey:
• FLXYIZWPNQYPIT-UHFFFAOYSA-N

• 2-(Perfluorodecyl)ethanol, also known as 2-(Perfluorodecyl)ethanol, is a useful research compound. Its molecular formula is C12H5F21O and its molecular weight is 564.13 g/mol. The purity is usually 95%.

4-Methyl-2-(piperidin-1-yl)quinoline

In Stock

• CAS RN:
• 5465-86-1

• Formula:
• C15H18N2

• InChI:
• InChI=1S/C15H18N2/c1-12-11-15(17-9-5-2-6-10-17)16-14-8-4-3-7-13(12)14/h3-4,7-8,11H,2,5-6,9-10H2,1H3

• InChIKey:
• USYRQXDHKXGTCK-UHFFFAOYSA-N

• Selective TRPC4 channel blocker (IC50 = 0.96 (fluorescence assay) - 2.6 μM (electrophysiological assay)). Selective versus TRPC6 (19-fold) and TRPC5 (9-fold). Essentially inactive at TRPV1, TRPV3, TRPA1 and TRPM8 channels at concentrations up to 22 μM.
  ML-204 selectively blocks transient receptor potential canonical 4 (TRPC4) channels (IC50s = 0.96 and 2.6 μM in fluorescent and electrophysiological assays, respectively). It exhibits 19-fold selectivity against TRPC6 and 9-fold selectivity against TRPC5 and does not affect TRPV1, TRPV3, TRPA1, or TRPM8 channels at concentrations up to 22 μM.
  Blocker of TRPC4 channels (IC50 values are 0.96 and 2.6um in fluorescent and electrophysiological assays, respectively). Exhibits 19-fold selectivity against TRPC6 and 9-fold selectivity against TRPC5;  displays no significant activity at TRPV1, TRPV3, TRPA1 and TRPM8 channe...

Sodium ethoxyacetate

Usually In Stock

• CAS RN:
• 63665-86-1

• Formula:
• C4H7NaO3

• InChI:
• InChI=1S/C4H8O3.Na/c1-2-7-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1

• InChIKey:
• GYMRDVXSOQVBSJ-UHFFFAOYSA-M

• Sodium ethoxyacetate is a useful research compound. Its molecular formula is C4H7NaO3 and its molecular weight is 126.09 g/mol. The purity is usually 95%.

1,3,5-Triazine-2,4-diamine, 6-methoxy-N-(1-methylethyl)-

• CAS RN:
• 13365-86-1

• Formula:
• C7H13N5O

• InChI:
• InChI=1S/C7H13N5O/c1-4(2)9-6-10-5(8)11-7(12-6)13-3/h4H,1-3H3,(H3,8,9,10,11,12)

• InChIKey:
• YLWDRDHNCCNLDV-UHFFFAOYSA-N

• 1,3,5-Triazine-2,4-diamine, 6-methoxy-N-(1-methylethyl)- is a useful research compound. Its molecular formula is C7H13N5O and its molecular weight is 183.21 g/mol. The purity is usually 95%.

(2S)-2-(cyclopentylcarbamoylamino)-3-methylbutanoic acid

Usually In Stock

• CAS RN:
• 958965-86-1

• Formula:
• C11H20N2O3

• InChI:
• InChI=1S/C11H20N2O3/c1-7(2)9(10(14)15)13-11(16)12-8-5-3-4-6-8/h7-9H,3-6H2,1-2H3,(H,14,15)(H2,12,13,16)/t9-/m0/s1

• InChIKey:
• VLRYCPMUJPANPV-VIFPVBQESA-N

• (2S)-2-(cyclopentylcarbamoylamino)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.292. The purity is usually 95%.

2'-Chloro-2,2-dimethyl-4'-fluorobutyrophenone

In Stock

• CAS RN:
• 898765-86-1

• Formula:
• C12H14ClFO

• InChI:
• InChI=1S/C12H14ClFO/c1-4-12(2,3)11(15)9-6-5-8(14)7-10(9)13/h5-7H,4H2,1-3H3

• InChIKey:
• SOGFYJNRZWULAM-UHFFFAOYSA-N

• 2'-Chloro-2,2-dimethyl-4'-fluorobutyrophenone is a useful research compound. Its molecular formula is C12H14ClFO and its molecular weight is 228.69 g/mol. The purity is usually 95%.

Azetidin-3-amine

In Stock

• CAS RN:
• 102065-86-1

• Formula:
• C3H8N2

• InChI:
• InChI=1S/C3H8N2/c4-3-1-5-2-3/h3,5H,1-2,4H2

• InChIKey:
• FDPKMJDUXJFKOI-UHFFFAOYSA-N

• Azetidin-3-amine is a useful research compound. Its molecular formula is C3H8N2 and its molecular weight is 72.11 g/mol. The purity is usually 95%.

2-[(2-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 1365565-86-1

• Formula:
• C13H18BClO2

• 2-[(2-chlorophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C13H18BClO2 and its molecular weight is 252.5. The purity is usually 95%.

Ethyl 1-(2-nitrophenyl)piperidine-2-carboxylate

In Stock

• CAS RN:
• 1255665-86-1

• Formula:
• C14H18N2O4

• InChI:
• InChI=1S/C14H18N2O4/c1-2-20-14(17)13-9-5-6-10-15(13)11-7-3-4-8-12(11)16(18)19/h3-4,7-8,13H,2,5-6,9-10H2,1H3

• InChIKey:
• YFOAOEGQUCQARP-UHFFFAOYSA-N

• Ethyl 1-(2-nitrophenyl)piperidine-2-carboxylate is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.308. The purity is usually 95%.

4-Cyclohexyl-1-(1,3-dioxolan-2-yl)-butan-2-one

In Stock

• CAS RN:
• 1263365-86-1

• Formula:
• C13H22O3

• InChI:
• InChI=1S/C13H22O3/c14-12(10-13-15-8-9-16-13)7-6-11-4-2-1-3-5-11/h11,13H,1-10H2

• InChIKey:
• AHEIMZRJTVNJCX-UHFFFAOYSA-N

• 4-Cyclohexyl-1-(1,3-dioxolan-2-yl)-butan-2-one is a useful research compound. Its molecular formula is C13H22O3 and its molecular weight is 226.31 g/mol. The purity is usually 95%.

3-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)amino]urea

Usually In Stock

• CAS RN:
• 2094165-86-1

• Formula:
• C15H16FN3O2

• InChI:
• InChI=1S/C15H16FN3O2/c1-2-21-14-9-7-12(8-10-14)17-15(20)19-18-13-5-3-11(16)4-6-13/h3-10,18H,2H2,1H3,(H2,17,19,20)

• InChIKey:
• APTTWAMMMTVXKW-UHFFFAOYSA-N

• 3-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)amino]urea is a useful research compound. Its molecular formula is C15H16FN3O2 and its molecular weight is 289.31. The purity is usually 95%.

4-(2-Trifluoromethylbenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187165-86-1

• Formula:
• C17H10F3NO

• InChI:
• InChI=1S/C17H10F3NO/c18-17(19,20)14-7-3-2-6-13(14)16(22)12-9-11-5-1-4-8-15(11)21-10-12/h1-10H

• InChIKey:
• MVVNMDBIOCSAJR-UHFFFAOYSA-N

• 4-(2-Trifluoromethylbenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C17H10F3NO and its molecular weight is 301.26 g/mol. The purity is usually 95%.